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Compound of Interest

Compound Name: RK 397

Cat. No.: B15602091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

RK-397, a polyene-polyol macrolide antibiotic. The information is intended for researchers,

scientists, and professionals involved in drug development and discovery. This document

summarizes the available data on RK-397, details relevant experimental protocols, and

visualizes its mechanism of action.

Core Physicochemical Properties
RK-397 is a complex natural product with limited publicly available experimental data on its

physicochemical properties. The information presented below is a combination of data from

chemical databases and general properties characteristic of the polyene macrolide class of

compounds.
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Property Value Source

Chemical Formula C₃₅H₅₆O₁₀ MedKoo Biosciences[1]

Molecular Weight 636.82 g/mol MedKoo Biosciences[1]

CAS Number 154396-73-3 MedKoo Biosciences[1]

Solubility

Poorly soluble in water.

Soluble in organic solvents like

DMSO and ethanol.

General property of polyene

macrolides.[2][3]

Melting Point

Not experimentally determined.

As a complex macrolide, it is

expected to decompose at

higher temperatures.

Inferred

pKa

Not experimentally determined.

Expected to be amphoteric

due to the presence of both

acidic (carboxylic acid) and

basic (amino group on the

mycosamine sugar) moieties.

Inferred from structure

Experimental Protocols
Detailed experimental protocols are crucial for the accurate determination of the

physicochemical properties of complex molecules like RK-397. The following are generalized

methodologies that can be adapted for RK-397.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard approach for determining the equilibrium solubility of a

compound.

Workflow for Solubility Determination:
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Preparation Equilibration Analysis

Weigh excess RK-397 Add to a known volume of solvent (e.g., water, buffer, organic solvent) Agitate at a constant temperature for a defined period (e.g., 24-48 hours) Separate undissolved solid (centrifugation/filtration) Quantify the concentration of RK-397 in the supernatant (e.g., HPLC-UV) Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of RK-397 using the shake-flask method.

Melting Point Determination (Capillary Method)
The melting point of a pure substance is a key indicator of its identity and purity.

Experimental Workflow for Melting Point Determination:

Sample Preparation Measurement

Load a small amount of powdered RK-397 into a capillary tube Place the capillary tube in a melting point apparatus Heat the sample at a controlled rate Observe the temperature range from the first sign of melting to complete liquefaction

Click to download full resolution via product page

Caption: Experimental workflow for determining the melting point of RK-397.

pKa Determination (Potentiometric Titration)
Potentiometric titration is a common method for determining the acid dissociation constant

(pKa) of a substance.

Logical Flow for pKa Determination:
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Dissolve RK-397 in a suitable solvent mixture (e.g., water/co-solvent)

Titrate with a standardized acid or base

Measure the pH after each addition of titrant

Plot pH versus the volume of titrant added

Determine the pKa from the midpoint of the buffer region(s)

Click to download full resolution via product page

Caption: Logical flow for the determination of pKa values of RK-397.

Mechanism of Action
RK-397 exhibits both antifungal and anticancer activities. The mechanisms underlying these

effects are believed to be distinct.

Antifungal Mechanism of Action
The primary antifungal mechanism of polyene macrolides like RK-397 involves direct

interaction with the fungal cell membrane.

Signaling Pathway for Antifungal Activity:
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Caption: Antifungal mechanism of RK-397 via ergosterol binding and pore formation.

Putative Anticancer Mechanism of Action
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While the specific signaling pathways affected by RK-397 in cancer cells are not well-

elucidated, macrolides, in general, have been shown to modulate various pathways involved in

cell proliferation, survival, and apoptosis.[4][5]

Potential Anticancer Signaling Pathways Modulated by Macrolides:

Cellular Signaling Pathways

Cellular Outcomes

RK-397

MAPK/ERK Pathway
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PI3K/Akt/mTOR Pathway

Modulates

NF-κB Pathway

Modulates

Decreased Proliferation Increased Apoptosis

Click to download full resolution via product page

Caption: Potential signaling pathways modulated by RK-397 in cancer cells.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

physicochemical properties and mechanisms of action of RK-397 are areas of ongoing

research. The experimental protocols provided are general and may require optimization for

specific laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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